4-Piperidinone, 1-(6-bromo-2-pyridinyl)-
Cat. No. B8793989
M. Wt: 255.11 g/mol
InChI Key: ZNVPYCNIHORSIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09062015B2
Procedure details
5 g (21.11 mmol) of 2,6-dibromopyridine, 2.09 g (21.11 mmol) of piridin-4-one and 7.29 g of potassium carbonate (52.77 mmol) are suspended in 30 ml of DMSO and stirred at 120° C. overnight. Water is then added to the mixture, which is then extracted with EA. The organic phase is washed with a saturated sodium chloride solution, dried over sodium sulfate and evaporated to dryness. The residue formed is purified by means of flash chromatography on silica gel.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Br:8])[N:3]=1.[N:9]1[CH:14]=[CH:13][C:12](=[O:15])[CH2:11][CH:10]=1.C(=O)([O-])[O-].[K+].[K+].O>CS(C)=O>[Br:8][C:4]1[N:3]=[C:2]([N:9]2[CH2:14][CH2:13][C:12](=[O:15])[CH2:11][CH2:10]2)[CH:7]=[CH:6][CH:5]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)Br
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Step Two
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Name
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Quantity
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2.09 g
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Type
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reactant
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Smiles
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N1=CCC(C=C1)=O
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Step Three
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Name
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Quantity
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7.29 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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O
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Step Five
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 120° C. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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is then extracted with EA
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WASH
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Type
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WASH
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Details
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The organic phase is washed with a saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue formed
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CUSTOM
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Type
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CUSTOM
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|
Details
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is purified by means of flash chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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|
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Smiles
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BrC1=CC=CC(=N1)N1CCC(CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
